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Compound of Interest

Compound Name: Eddha

Cat. No.: B032539 Get Quote

Providing critical safety and logistical information for the responsible management of

Ethylenediamine-N,N'-bis(2-hydroxyphenylacetic acid) (EDDHA) waste is paramount for

ensuring a safe and compliant laboratory environment. This document offers procedural, step-

by-step guidance for researchers, scientists, and drug development professionals, reinforcing

our commitment to being a trusted source for laboratory safety and chemical handling

information.

Understanding EDDHA and its Associated Hazards
EDDHA is a synthetic chelating agent used in various laboratory applications. While it is

biodegradable, the process can be slow. Safety Data Sheets (SDS) for EDDHA consistently

indicate that it is harmful to aquatic life with long-lasting effects. Therefore, it is imperative that

EDDHA and any materials contaminated with it are treated as hazardous waste and disposed

of in accordance with local, regional, national, and international regulations.

Quantitative Data Summary
For a clear understanding of EDDHA's properties and its environmental impact, the following

table summarizes key quantitative data.
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Property Value Source

Chemical Formula C₁₈H₂₀N₂O₆ --INVALID-LINK--

Molar Mass 360.36 g/mol --INVALID-LINK--

Appearance White to light brown solid --INVALID-LINK--

Melting Point 241-242 °C (decomposes) --INVALID-LINK--

Solubility in Water Soluble --INVALID-LINK--

Aquatic Toxicity
Harmful to aquatic life with

long lasting effects
--INVALID-LINK--

Experimental Protocols for Proper Disposal
The following are detailed methodologies for the safe disposal of various forms of EDDHA
waste generated in a laboratory setting.

Unused Solid EDDHA
Unused or expired solid EDDHA must be disposed of as hazardous chemical waste.

Step 1: Containerization. Ensure the solid EDDHA is in its original, sealed container or a

clearly labeled, compatible, and sealed waste container. The label must include "Hazardous

Waste," the full chemical name ("Ethylenediamine-N,N'-bis(2-hydroxyphenylacetic acid)"),

and the approximate quantity.

Step 2: Segregation. Store the container in a designated hazardous waste accumulation

area, segregated from incompatible materials.

Step 3: Disposal Request. Arrange for pickup and disposal through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Aqueous Solutions Containing EDDHA
Aqueous solutions containing EDDHA, including experimental residues and cleaning rinsates,

must be collected and treated as hazardous waste.
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Step 1: Collection. Collect all EDDHA-containing solutions in a dedicated, leak-proof, and

clearly labeled hazardous waste container. The container should be made of a material

compatible with the solution.

Step 2: Labeling. Label the container with "Hazardous Waste," the chemical name ("Aqueous

EDDHA waste"), the concentration of EDDHA, and a list of any other hazardous components

in the solution.

Step 3: Storage. Store the container in a designated satellite accumulation area for liquid

hazardous waste, ensuring secondary containment is in place to prevent spills.

Step 4: Disposal. Contact your institution's EHS for collection and disposal. Do not discharge

EDDHA solutions down the drain.

Contaminated Laboratory Materials
Disposable items such as gloves, pipette tips, and paper towels that are contaminated with

EDDHA should be disposed of as solid hazardous waste.

Step 1: Collection. Place all EDDHA-contaminated solid waste into a designated, durable,

and clearly labeled hazardous waste bag or container.

Step 2: Labeling. The container must be labeled "Hazardous Waste" and clearly indicate that

it contains EDDHA-contaminated materials.

Step 3: Sealing and Storage. Once the container is full, securely seal it and store it in the

designated solid hazardous waste accumulation area.

Step 4: Disposal. Arrange for disposal through your institution's EHS or a certified waste

management provider.

Empty EDDHA Containers
Empty containers that once held EDDHA must be managed as hazardous waste unless

properly decontaminated.

Step 1: Triple Rinsing. To decontaminate the container, triple rinse it with a suitable solvent

(e.g., water). Collect all rinsate and manage it as aqueous EDDHA hazardous waste.
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Step 2: Defacing the Label. After triple rinsing, deface or remove the original product label to

prevent misuse.

Step 3: Disposal of Decontaminated Container. Once decontaminated, the container can

typically be disposed of as non-hazardous waste. However, confirm your institution's specific

policies for the disposal of decontaminated chemical containers.

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

EDDHA waste.
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Caption: Decision workflow for the proper disposal of different types of EDDHA waste.

To cite this document: BenchChem. [Proper Disposal of EDDHA: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032539#eddha-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032539?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

